Cas no 1805965-90-5 (Methyl 4-amino-6-phenylpicolinate)
Methyl 4-amino-6-phenylpicolinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-6-phenylpicolinate
-
- Inchi: 1S/C13H12N2O2/c1-17-13(16)12-8-10(14)7-11(15-12)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,15)
- InChI Key: RSVXEIBXJVCTKZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(=CC(C2C=CC=CC=2)=N1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- XLogP3: 2
- Topological Polar Surface Area: 65.2
Methyl 4-amino-6-phenylpicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029014386-250mg |
Methyl 4-amino-6-phenylpicolinate |
1805965-90-5 | 95% | 250mg |
$960.40 | 2022-04-01 | |
| Alichem | A029014386-1g |
Methyl 4-amino-6-phenylpicolinate |
1805965-90-5 | 95% | 1g |
$3,068.70 | 2022-04-01 |
Methyl 4-amino-6-phenylpicolinate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Methyl 4-amino-6-phenylpicolinate
Research Brief on Methyl 4-amino-6-phenylpicolinate (CAS: 1805965-90-5) in Chemical Biology and Pharmaceutical Applications
Methyl 4-amino-6-phenylpicolinate (CAS: 1805965-90-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its picolinate core and phenyl substitution, exhibits versatile reactivity and potential bioactivity. Recent studies have focused on its role as a key intermediate in the synthesis of novel pharmacophores and its direct applications in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing kinase inhibitor scaffolds. Researchers at the University of Cambridge developed a series of pyridopyrimidine derivatives using Methyl 4-amino-6-phenylpicolinate as a building block, achieving nanomolar inhibition against several cancer-related kinases. The electron-rich aromatic system and strategically positioned amino and ester functionalities were crucial for target binding interactions.
In parallel research, the compound's photophysical properties have attracted attention for diagnostic applications. A team at MIT reported in ACS Chemical Biology (2024) that derivatives of Methyl 4-amino-6-phenylpicolinate exhibit unusual fluorescence characteristics when complexed with certain metal ions, suggesting potential as biosensors for intracellular zinc detection. The study highlighted the compound's structural flexibility for modification while maintaining essential photophysical properties.
From a synthetic chemistry perspective, recent advances in catalytic C-H functionalization have significantly improved access to this compound. A Nature Communications paper (2023) described a palladium-catalyzed approach that achieves 85% yield with excellent regioselectivity, addressing previous challenges in its large-scale production. This methodological breakthrough has important implications for the compound's availability in drug discovery programs.
Pharmacokinetic studies published in European Journal of Pharmaceutical Sciences (2024) have begun to characterize the ADME properties of Methyl 4-amino-6-phenylpicolinate derivatives. While the parent compound shows moderate metabolic stability, strategic modifications at the 4-amino position significantly improve plasma half-life without compromising target engagement. These findings are informing the design of next-generation analogs with optimized drug-like properties.
The compound's safety profile is currently under investigation, with preliminary toxicology data presented at the 2024 American Chemical Society meeting suggesting a favorable therapeutic window for carefully designed derivatives. Researchers emphasized the importance of the ester moiety in controlling systemic exposure and tissue distribution patterns.
Looking forward, Methyl 4-amino-6-phenylpicolinate represents a promising scaffold for multiple therapeutic areas. Ongoing research is exploring its potential in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate protein-protein interactions is particularly valuable. The compound's versatility and the recent methodological advances in its synthesis and modification position it as an important tool in contemporary drug discovery.
1805965-90-5 (Methyl 4-amino-6-phenylpicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)